5-[2-(3-Fluorophenyl)-4-hydroxypyrrolidin-1-yl]sulfonylpyridine-2-carbonitrile

• IUPAC Name: 5-[2-(3-fluorophenyl)-4-hydroxypyrrolidin-1-yl]sulfonylpyridine-2-carbonitrile
• InChI: InChI=1S/C16H14FN3O3S/c17-12-3-1-2-11(6-12)16-7-14(21)10-20(16)24(22,23)15-5-4-13(8-18)19-9-15/h1-6,9,14,16,21H,7,10H2
• InChI Key: WBAOMLGJYLZMGL-UHFFFAOYSA-N
• Canonical SMILES: C1C(CN(C1C2=CC(=CC=C2)F)S(=O)(=O)C3=CN=C(C=C3)C#N)O
• Molecular Formula: C16H14FN3O3S
• Molecular Weight: 347.4 g/mol

Description

The compound you mentioned is a complex organic molecule that contains several functional groups, including a pyrrolidine ring, a fluorophenyl group, a sulfonyl group, and a carbonitrile group. Pyrrolidine is a five-membered ring with one nitrogen atom, which is widely used in medicinal chemistry.

Molecular Structure Analysis

The molecular structure of this compound is likely to be complex due to the presence of several functional groups. The pyrrolidine ring provides a three-dimensional structure, and the fluorophenyl, sulfonyl, and carbonitrile groups contribute to the compound’s chemical properties.

Chemical Reactions Analysis

The chemical reactions involving this compound would depend on the specific conditions and reagents used. The pyrrolidine ring, fluorophenyl group, sulfonyl group, and carbonitrile group could all potentially participate in chemical reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of the fluorophenyl group could increase its lipophilicity, while the sulfonyl and carbonitrile groups could contribute to its reactivity.

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. For example, if it’s used as a drug, its mechanism of action would depend on the specific biological target it interacts with.

Safety and Hazards

The safety and hazards associated with this compound would depend on its specific properties. As with any chemical compound, appropriate safety measures should be taken when handling it.

Future Directions

The future directions for research on this compound could include exploring its potential uses, optimizing its synthesis process, and investigating its mechanism of action.